Cas no 1856199-26-2 (2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-)

• Product Name: 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-
• CAS No: 1856199-26-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5274764
• Update Time: 2025-06-12

2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-

• Inchi： 1S/C13H15NO/c1-10(2)8-13(12(9-14)15-13)11-6-4-3-5-7-11/h3-7,10,12H,8H2,1-2H3
• InChI Key： ADFVQCWJAYKEKM-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C)(C2=CC=CC=C2)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-

Comprehensive Overview of 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl- (CAS No. 1856199-26-2)

2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl- (CAS No. 1856199-26-2) is a specialized organic compound belonging to the epoxide family, characterized by its unique molecular structure featuring a cyano group and a phenyl-substituted oxirane ring. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals frequently search for terms like "epoxide derivatives," "synthetic applications of 2-Oxiranecarbonitrile," and "CAS 1856199-26-2 properties" to explore its versatility.

The molecular formula of 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl- reflects its hybrid functionality, combining reactivity from both the epoxide and nitrile groups. This dual reactivity makes it a valuable building block in organic synthesis, particularly for constructing complex heterocycles or functionalized polymers. Recent trends in green chemistry have also sparked interest in optimizing its synthesis using sustainable catalysts, aligning with global demands for eco-friendly chemical processes. Keywords such as "epoxide nitrile hybrid compounds" and "sustainable synthesis of CAS 1856199-26-2" are increasingly popular in academic and industrial queries.

From a structural perspective, the compound's phenyl and isobutyl substituents contribute to its steric and electronic properties, influencing its reactivity in ring-opening reactions or polymerization. These features are often discussed in forums focusing on "advanced organic synthesis techniques" or "tailoring epoxide reactivity." Additionally, its potential role in high-performance coatings and adhesive formulations has been a subject of patents, driving searches for "2-Oxiranecarbonitrile industrial uses" and "epoxide-based material innovations."

Analytical studies of CAS 1856199-26-2 emphasize its stability under controlled conditions and compatibility with common organic solvents, making it a practical choice for lab-scale and pilot-scale reactions. Safety data sheets highlight standard handling protocols, though it is not classified under restricted categories. Queries like "safe handling of 3-(2-methylpropyl)-3-phenyl-2-Oxiranecarbonitrile" reflect user concerns about workplace safety, while "spectroscopic data for CAS 1856199-26-2" cater to analytical chemists.

In the context of drug discovery, this compound's scaffold has been explored for modulating biological targets, particularly in central nervous system (CNS) research. Its ability to cross the blood-brain barrier (predicted via in silico models) has led to investigations into "neuroactive epoxide derivatives," a niche yet growing area. Collaborative studies between chemists and pharmacologists often cite "1856199-26-2 bioactivity" as a keyword, underscoring its interdisciplinary relevance.

Market analysts note a steady demand for 2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-, driven by R&D investments in specialty chemicals. Suppliers frequently list it under "high-purity epoxide monomers" or "custom nitrile compounds," catering to diverse client needs. The compound's patent landscape reveals applications in flexible electronics and biodegradable polymers, topics trending in materials science communities.

To summarize, CAS 1856199-26-2 represents a multifaceted chemical entity bridging academic curiosity and industrial utility. Its nomenclature—2-Oxiranecarbonitrile, 3-(2-methylpropyl)-3-phenyl-—encapsulates its structural elegance, while ongoing research continues to unlock new possibilities. For those delving into "functionalized epoxides" or "nitrile-containing building blocks," this compound offers a compelling case study in molecular design and application diversity.